Cas no 88681-05-4 (Benzenesulfonamide, N-(3,5-dichloro-4-nitrophenyl)-)
88681-05-4 structure
Product Name:Benzenesulfonamide, N-(3,5-dichloro-4-nitrophenyl)-
CAS No:88681-05-4
MF:C12H8Cl2N2O4S
MW:347.173919677734
CID:624827
PubChem ID:71319493
Update Time:2025-04-19
Benzenesulfonamide, N-(3,5-dichloro-4-nitrophenyl)- Chemical and Physical Properties
Names and Identifiers
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- Benzenesulfonamide, N-(3,5-dichloro-4-nitrophenyl)-
- N-(3,5-dichloro-4-nitrophenyl)benzenesulfonamide
- DTXSID10749514
- 88681-05-4
-
- Inchi: 1S/C12H8Cl2N2O4S/c13-10-6-8(7-11(14)12(10)16(17)18)15-21(19,20)9-4-2-1-3-5-9/h1-7,15H
- InChI Key: TXNCGDZIICLOLC-UHFFFAOYSA-N
- SMILES: ClC1C(=C(C=C(C=1)NS(C1C=CC=CC=1)(=O)=O)Cl)[N+](=O)[O-]
Computed Properties
- Exact Mass: 345.9581833g/mol
- Monoisotopic Mass: 345.9581833g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 459
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 100Ų
Benzenesulfonamide, N-(3,5-dichloro-4-nitrophenyl)- Related Literature
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Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
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